Cas no 51988-99-9 (sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate)
51988-99-9 structure
Product Name:sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
CAS No:51988-99-9
MF:C27H37NaO7
MW:496.568259954453
CID:1578571
PubChem ID:23717270
Update Time:2025-04-21
sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
- AY 22252
- 3beta,14-Dihydroxy-21-oxo-23-desoxo-5beta-card-20(22)-enolide 3-hemisuccinate
- Sodium 4-{[14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
- AY-22252
- 51988-99-9
- AY 22,252
- sodium;4-[[(3S,5R,8R,9S,10S,13R,14S,17S)-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-4-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoate
- DTXSID50966309
- AY-22,252
-
- Inchi: 1S/C27H38O7.Na/c1-25-11-7-17(34-23(30)6-5-22(28)29)15-16(25)3-4-21-20(25)8-12-26(2)19(9-13-27(21,26)32)18-10-14-33-24(18)31;/h10,16-17,19-21,32H,3-9,11-15H2,1-2H3,(H,28,29);/q;+1/p-1/t16-,17+,19-,20+,21-,25+,26-,27+;/m1./s1
- InChI Key: DICDVFVPWRNAHS-YDWBLUHQSA-M
- SMILES: [Na+].O[C@]12CC[C@H](C3C(=O)OCC=3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(CCC(=O)[O-])=O
Computed Properties
- Exact Mass: 496.24381
- Monoisotopic Mass: 496.24369780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 917
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.96
sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
51988-99-9 (sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate) Related Products
- 4972-49-0(1,2-Dipyridin-4-ylethane-1,2-diol)
- 124961-67-7([(4aR,5S,7R,8S,8aR)-5-hydroxy-7,8-dimethyl-8-[2-(5-oxo-2H-furan-3-yl)ethyl]spiro[2,3,5,6,7,8a-hexahydro-1H-naphthalene-4,2'-oxirane]-4a-yl]methyl (E)-2-methylbut-2-enoate)
- 115753-79-2(2(3H)-Furanone,dihydro-3-[2-[(1R,2S,4aS,8aS)-octahydro-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,(3E)-)
- 6990-06-3(Fusidic acid)
- 143-62-4(Digitoxigenin)
- 136040-43-2(Schisanlactone E)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent